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The effective removal of ammonia nitrogen from wastewater and industrial effluents is a

critical challenge in environmental management and is of significant interest in various research

and development sectors. The choice between biological and chemical treatment methods

depends on a multitude of factors including the concentration of ammonia nitrogen, the

chemical composition of the wastewater, operational costs, and the desired effluent quality.

This guide provides an objective comparison of the performance of prominent biological and

chemical treatment alternatives, supported by experimental data and detailed methodologies.

I. Overview of Treatment Technologies
Ammonia nitrogen removal technologies can be broadly categorized into biological and

chemical processes. Biological methods leverage microorganisms to convert ammonia into less

harmful nitrogen forms, primarily nitrogen gas. Chemical methods, on the other hand, utilize

chemical reactions to either precipitate, oxidize, or strip ammonia from the water.
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Nitrification-Denitrification: A two-step process where ammonia is first oxidized to nitrite and

then to nitrate by aerobic bacteria, followed by the reduction of nitrate to nitrogen gas by

anaerobic bacteria.[1][2]

Anaerobic Ammonium Oxidation (Anammox): A more recent innovation where anammox

bacteria directly convert ammonia and nitrite into nitrogen gas under anaerobic conditions.[3]

[4][5][6][7]

Chemical Treatments:

Struvite Precipitation: The recovery of ammonia and phosphate in the form of magnesium

ammonium phosphate (struvite), a slow-release fertilizer.[8][9][10][11][12][13][14]

Air Stripping: A process where the pH of the wastewater is raised to convert ammonium ions

to ammonia gas, which is then removed by passing air through the water.[15][16][17][18][19]

[20][21][22]

Breakpoint Chlorination: The addition of chlorine to water to oxidize ammonia to nitrogen

gas.[23][24][25][26][27][28][29][30][31]

Advanced Oxidation Processes (AOPs): A group of technologies that utilize highly reactive

radicals, such as hydroxyl radicals (•OH), to oxidize ammonia.[32][33][34][35][36]

II. Comparative Performance Data
The following tables summarize key performance parameters for each treatment method based

on available experimental data. It is important to note that performance can vary significantly

based on the specific wastewater characteristics and operating conditions.

Table 1: Comparison of Ammonia Nitrogen Removal Efficiency
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Treatment Method
Typical Removal
Efficiency (%)

Initial Ammonia
Concentration
(mg/L)

Reference

Nitrification-

Denitrification
85 - 95+ 20 - 1000 [1]

Anammox 80 - 90+ 50 - 5000 [3][5]

Struvite Precipitation 70 - 98 50 - 2000 [37]

Air Stripping 70 - 95 100 - 10000 [15]

Breakpoint

Chlorination
90 - 99 10 - 50 [27]

Advanced Oxidation

Processes

(UV/Ozone)

90 - 97 30 (gas phase) [32][33]

Advanced Oxidation

Processes (Ammonia-

mediated AOP)

88.2 Not Specified [36]

Table 2: Comparison of Operational Parameters
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Treatment
Method

Optimal pH
Optimal
Temperature
(°C)

Key
Reagents/Inpu
ts

Byproducts/Re
siduals

Nitrification-

Denitrification
7.0 - 8.0 20 - 35

Oxygen, Organic

Carbon Source

Biomass,

Nitrogen Gas,

Nitrate (if

incomplete)

Anammox 6.7 - 8.3 30 - 40 Nitrite
Biomass,

Nitrogen Gas

Struvite

Precipitation
8.5 - 11.0 20 - 35

Magnesium

Source,

Phosphate

Source

Struvite Crystals,

High pH Effluent

Air Stripping 10.5 - 11.5 20 - 60
Alkali (e.g., Lime,

NaOH)

Ammonia Gas

(requires further

treatment), High

pH Effluent

Breakpoint

Chlorination
6.0 - 8.0

Not a primary

factor
Chlorine

Nitrogen Gas,

Chloride,

Disinfection

Byproducts

(DBPs)

Advanced

Oxidation

Processes

Varies (often

acidic to neutral)

Not a primary

factor

Oxidants (O₃,

H₂O₂), UV light,

Catalysts

Nitrogen Gas,

Nitrate, Nitrite

III. Experimental Protocols
Detailed experimental protocols are crucial for replicating and validating research findings.

Below are outlines for key experiments cited in the comparison.
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Objective: To determine the ammonia nitrogen removal efficiency of a sequencing batch

reactor (SBR) employing nitrification and denitrification.

Materials:

Sequencing Batch Reactor (SBR) with aeration and mixing capabilities.

Activated sludge from a wastewater treatment plant.

Synthetic wastewater containing a known concentration of ammonium chloride as the

nitrogen source.

Organic carbon source (e.g., acetate or methanol) for denitrification.

Phosphate buffer to maintain pH.

Equipment for measuring ammonia, nitrite, nitrate, Chemical Oxygen Demand (COD), and

pH.

Methodology:

Acclimatization: The SBR is seeded with activated sludge and fed with synthetic wastewater

for a period to allow the microbial population to acclimate.

SBR Cycle Operation: The SBR is operated in cycles, typically consisting of the following

phases:

Fill: The reactor is filled with synthetic wastewater.

React (Aerobic - Nitrification): The reactor contents are aerated to promote the oxidation of

ammonia to nitrate by nitrifying bacteria. Dissolved oxygen (DO) is maintained above 2

mg/L.

React (Anoxic - Denitrification): Aeration is stopped, and an external carbon source is

added. The reactor is mixed to allow denitrifying bacteria to reduce nitrate to nitrogen gas.

Settle: Mixing is stopped to allow the biomass to settle.
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Decant: The treated supernatant is discharged from the reactor.

Idle: The reactor remains idle until the next cycle begins.

Sampling and Analysis: Samples are collected from the effluent at the end of each cycle and

analyzed for ammonia, nitrite, and nitrate concentrations to determine the removal efficiency.

Chemical Treatment: Struvite Precipitation
Objective: To determine the optimal pH and molar ratio for ammonia nitrogen removal through

struvite precipitation.

Materials:

Beakers and magnetic stirrers.

Synthetic wastewater with known concentrations of ammonium chloride and potassium

phosphate.

Magnesium source (e.g., MgCl₂·6H₂O or MgO).

NaOH and HCl solutions for pH adjustment.

pH meter.

Filtration apparatus.

Equipment for analyzing ammonia, phosphate, and magnesium concentrations.

Methodology:

Jar Tests: A series of jar tests are conducted using the synthetic wastewater.

pH Optimization:

The Mg²⁺:NH₄⁺:PO₄³⁻ molar ratio is kept constant (e.g., 1:1:1).

The pH of each beaker is adjusted to a different value within a range of 7.0 to 11.0 using

NaOH or HCl.[37]
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The solutions are mixed for a set period (e.g., 30 minutes) and then allowed to settle.

The supernatant is filtered and analyzed for residual ammonia concentration.

Molar Ratio Optimization:

The optimal pH determined in the previous step is used for all beakers.

The molar ratio of Mg²⁺ and PO₄³⁻ to NH₄⁺ is varied (e.g., Mg²⁺:NH₄⁺ from 1:1 to 1.5:1

and PO₄³⁻:NH₄⁺ from 1:1 to 1.5:1).

The solutions are mixed and settled as before.

The supernatant is filtered and analyzed for residual ammonia concentration.

Analysis of Precipitate: The collected precipitate can be dried and analyzed using techniques

like X-ray diffraction (XRD) to confirm the formation of struvite.

Chemical Treatment: Air Stripping
Objective: To evaluate the effect of pH and air flow rate on the efficiency of ammonia removal

by air stripping.

Materials:

Air stripping column packed with a suitable medium (e.g., Raschig rings).

Air pump with a flow meter.

Reservoir for the wastewater.

Pump to feed the wastewater to the column.

Alkali solution (e.g., NaOH) for pH adjustment.

pH meter.

Equipment for measuring ammonia concentration.
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Methodology:

Wastewater Preparation: A synthetic wastewater with a known initial ammonia concentration

is prepared.

pH Adjustment: The pH of the wastewater is adjusted to a high level (e.g., 10.5, 11.0, 11.5)

using the alkali solution.[15]

Stripping Operation:

The wastewater is pumped to the top of the stripping column and allowed to trickle down

through the packing material.

Air is pumped into the bottom of the column, flowing counter-current to the wastewater.

The experiment is run for a set duration.

Parameter Variation: The experiment is repeated with different pH values and air flow rates

to assess their impact on removal efficiency.

Sampling and Analysis: Samples of the treated wastewater are collected from the bottom of

the column and analyzed for ammonia concentration. The removal efficiency is calculated

based on the initial and final concentrations.

Chemical Treatment: Breakpoint Chlorination
Objective: To determine the breakpoint chlorine dose required for the complete oxidation of

ammonia nitrogen.

Materials:

Beakers and a magnetic stirrer.

Synthetic wastewater with a known concentration of ammonium chloride.

Chlorine solution (e.g., sodium hypochlorite).
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DPD colorimetric method test kit or a spectrophotometer for measuring free and total

chlorine residuals.

Equipment for measuring ammonia concentration.

Methodology:

Chlorine Dosing: A series of beakers are filled with the synthetic wastewater.

Increasing doses of the chlorine solution are added to each beaker.

Reaction Time: The solutions are stirred for a specific contact time (e.g., 30 minutes) to allow

the reactions to complete.[27]

Chlorine Residual Measurement: After the contact time, the free and total chlorine residuals

in each beaker are measured.

Breakpoint Curve Generation: The measured chlorine residuals are plotted against the

corresponding chlorine doses. The "breakpoint" is the point on the curve where the chlorine

residual is at a minimum before it starts to increase again in a near-linear fashion with further

chlorine addition.

Ammonia Analysis: The ammonia concentration in each beaker can also be measured to

confirm its removal at and beyond the breakpoint.

IV. Signaling Pathways and Reaction Mechanisms
Understanding the underlying mechanisms is crucial for optimizing these processes.

Biological Signaling Pathways
The biological removal of ammonia involves complex enzymatic pathways within

microorganisms.

Nitrification: This process is carried out by two distinct groups of bacteria. Ammonia-oxidizing

bacteria (AOB) first convert ammonia to hydroxylamine and then to nitrite. Nitrite-oxidizing

bacteria (NOB) then oxidize nitrite to nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

2. 1h2o3.com [1h2o3.com]

3. uni-due.de [uni-due.de]

4. books.rsc.org [books.rsc.org]

5. researchgate.net [researchgate.net]

6. uvadoc.uva.es [uvadoc.uva.es]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b8350782?utm_src=pdf-body-img
https://www.benchchem.com/product/b8350782?utm_src=pdf-custom-synthesis
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91019TLY.TXT
https://www.1h2o3.com/en/learn/biological-treatment/biological-treatment-application/nitrification-denitrification/
https://www.uni-due.de/imperia/md/content/zwu/ammonium_removal_using_anaerobic_ammonium_oxidation__anammox_process_.pdf
https://books.rsc.org/books/monograph/945/chapter/756320/Ammonia-Oxidation-Nitrification-vs-Anammox
https://www.researchgate.net/publication/47684341_Development_of_Anammox_Process_for_Animal_Waste_Treatment_Experiences_in_the_USA
https://uvadoc.uva.es/bitstream/handle/10324/14826/PFC-I-18.pdf?sequence=3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8350782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Anammox - Wikipedia [en.wikipedia.org]

8. Struvite Precipitation and Formation in Wastewater [struviteremoval.com]

9. Effect of Organic Substances on Nutrients Recovery by Struvite Electrochemical
Precipitation from Synthetic Anaerobically Treated Swine Wastewater - PMC
[pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. phosphorusplatform.eu [phosphorusplatform.eu]

12. matec-conferences.org [matec-conferences.org]

13. diva-portal.org [diva-portal.org]

14. susana.org [susana.org]

15. aidic.it [aidic.it]

16. researchgate.net [researchgate.net]

17. dbc.wroc.pl [dbc.wroc.pl]

18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

19. researchgate.net [researchgate.net]

20. prezi.com [prezi.com]

21. aet.irost.ir [aet.irost.ir]

22. researchgate.net [researchgate.net]

23. waterbypureflow.com [waterbypureflow.com]

24. kuntzeusa.com [kuntzeusa.com]

25. researchgate.net [researchgate.net]

26. youtube.com [youtube.com]

27. eares.org [eares.org]

28. Continual breakpoint chlorination [health.nsw.gov.au]

29. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

30. cohb.org [cohb.org]

31. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

32. Degradation of ammonia from gas stream by advanced oxidation processes - PubMed
[pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://en.wikipedia.org/wiki/Anammox
https://www.struviteremoval.com/struvite-wastewater/struvite-precipitation-and-formation
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399473/
https://www.researchgate.net/figure/Chemical-reactions-occurring-during-struvite-formation_tbl1_361491718
https://www.phosphorusplatform.eu/images/download/Regy-Mangin-Lagep-Report-struvite-precipitation-2001.pdf
https://www.matec-conferences.org/articles/matecconf/pdf/2016/21/matecconf_bisstech2016_01006.pdf
https://www.diva-portal.org/smash/get/diva2:503781/FULLTEXT01.pdf
https://www.susana.org/_resources/documents/default/2-1624-dalecha.pdf
https://www.aidic.it/cet/17/62/020.pdf
https://www.researchgate.net/figure/Schematic-diagram-of-the-air-stripping-experimental-apparatus_fig1_314198723
https://dbc.wroc.pl/Content/42246/epe_21_1995_1_4_06.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100QEB8.TXT
https://www.researchgate.net/figure/Schematic-ammonia-stripping-process-for-leachate-polluted-groundwater-11_fig2_326280860
https://prezi.com/wff0f7do9pzi/ammonia-stripping-process/
https://aet.irost.ir/article_1129_9e728fbc057f74c31acb635042e42d80.pdf
https://www.researchgate.net/publication/304632123_Ammonia_removal_from_ammonia-rich_wastewater_by_air_stripping_using_a_rotating_packed_bed
https://waterbypureflow.com/wp-content/uploads/2022/11/Breakpoint-Chlorination-Bulletin-No.T-BPC061022.0-221004-004.pdf
https://www.kuntzeusa.com/knowledge/understanding-breakpoint-chlorination
https://www.researchgate.net/profile/Prem-Baboo/post/Reducing_ammonical_nitrogen_from_Effluent_by_break_point_Chlorination/attachment/5aeeb8c5b53d2f63c3ca1ac9/AS%3A623201856020485%401525594309362/download/10.1.1.517.6250.pdf
https://www.youtube.com/watch?v=MvL4ofViikc
https://eares.org/siteadmin/upload/8150EAP1120248.pdf
https://www.health.nsw.gov.au/environment/factsheets/Pages/breakpoint-chlorination.aspx
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101XG1X.TXT
https://www.cohb.org/files/2015-10-19CRAv2/Item%209A/SUPP_DOCS/Documents/Doc3.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91020N8G.TXT
https://pubmed.ncbi.nlm.nih.gov/31868088/
https://pubmed.ncbi.nlm.nih.gov/31868088/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8350782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


33. researchgate.net [researchgate.net]

34. pubs.acs.org [pubs.acs.org]

35. researchgate.net [researchgate.net]

36. Ammonia-mediated iron cycle for oxidizing agent activation in advanced oxidation
process - PubMed [pubmed.ncbi.nlm.nih.gov]

37. Struvite Precipitation for Ammonia Nitrogen Removal in 7-Aminocephalosporanic Acid
Wastewater - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Assessing the efficacy of biological versus chemical
treatment for ammonia nitrogen removal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8350782#assessing-the-efficacy-of-biological-versus-
chemical-treatment-for-ammonia-nitrogen-removal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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